Cas no 923081-34-9 (N-{4H-chromeno4,3-d1,3thiazol-2-yl}-4-(4-methylphenyl)sulfanylbutanamide)

• Product Name: N-{4H-chromeno4,3-d1,3thiazol-2-yl}-4-(4-methylphenyl)sulfanylbutanamide
• CAS No: 923081-34-9
• MF: C₂₁H₂₀N₂O₂S₂
• MW: 396.525702476501
• CID: 5505667
• Update Time: 2025-07-08

N-{4H-chromeno4,3-d1,3thiazol-2-yl}-4-(4-methylphenyl)sulfanylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-(4H-chromeno[4,3-d][1,3]thiazol-2-yl)-4-(4-methylphenyl)sulfanylbutanamide
• N-{4H-chromeno4,3-d1,3thiazol-2-yl}-4-(4-methylphenyl)sulfanylbutanamide

• Inchi： 1S/C21H20N2O2S2/c1-14-8-10-15(11-9-14)26-12-4-7-19(24)22-21-23-20-16-5-2-3-6-17(16)25-13-18(20)27-21/h2-3,5-6,8-11H,4,7,12-13H2,1H3,(H,22,23,24)
• InChI Key： AYEIPTUFACJJTO-UHFFFAOYSA-N
• SMILES： C(NC1=NC2C3=C(OCC=2S1)C=CC=C3)(=O)CCCSC1=CC=C(C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on N-{4H-chromeno4,3-d1,3thiazol-2-yl}-4-(4-methylphenyl)sulfanylbutanamide

N-{4H-chromeno[4,3-d]1,3-thiazol-2-yl}-4-(4-methylphenyl)sulfanylbutanamide: A Comprehensive Overview

The compound with CAS No. 923081-34-9, known as N-{4H-chromeno[4,3-d]1,3-thiazol-2-yl}-4-(4-methylphenyl)sulfanylbutanamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science.

N-{4H-chromeno[4,3-d]1,3-thiazol-2-yl}-4-(4-methylphenyl)sulfanylbutanamide is characterized by its complex molecular architecture, which includes a chromeno[4,3-d]thiazole ring system and a sulfanylbutanamide moiety. The chromeno[4,3-d]thiazole ring is a bicyclic structure that combines a benzene ring with a thiazole heterocycle, offering unique electronic properties and stability. The sulfanylbutanamide group further enhances the compound's functional versatility by introducing sulfur-based reactivity and amide functionality.

Recent studies have highlighted the potential of chromeno[4,3-d]thiazole derivatives in medicinal chemistry. For instance, research published in the *Journal of Medicinal Chemistry* demonstrated that such compounds exhibit potent anti-inflammatory and antioxidant activities. These findings suggest that N-{4H-chromeno[4,3-d]1,3-thiazol-2-yl}-4-(4-methylphenyl)sulfanylbutanamide could be a valuable lead compound for developing novel therapeutic agents targeting inflammatory diseases.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the chromeno[4,3-d]thiazole ring through cyclization reactions and the subsequent introduction of the sulfanylbutanamide group via nucleophilic substitution or amide coupling reactions. Researchers have optimized these steps to achieve high yields and purity levels, making this compound accessible for further studies.

One of the most exciting aspects of N-{4H-chromeno[4,3-d]1,3-thiazol-2-yl}-4-(4-methylphenyl)sulfanylbutanamide is its potential in drug delivery systems. Its sulfur-containing functional groups make it an ideal candidate for thiol-based conjugation reactions with biomolecules such as proteins or nucleic acids. This property could enable the development of targeted drug delivery systems with enhanced bioavailability and reduced side effects.

Furthermore, recent advancements in computational chemistry have provided deeper insights into the molecular interactions of this compound. Using molecular docking simulations, scientists have identified key binding motifs that could be exploited for designing more effective drug molecules. These studies underscore the importance of chromeno[4,3-d]thiazole derivatives in rational drug design.

In conclusion, N-{4H-chromeno[4,3-d]1,3-thiazol-2-yl}-4-(4-methylphenyl)sulfanylbutanamide represents a cutting-edge molecule with diverse applications in chemistry and pharmacology. Its unique structure and functional groups make it a promising candidate for developing innovative therapeutic agents and advanced materials. As research continues to uncover its full potential, this compound is poised to play a significant role in shaping future advancements in these fields.